![molecular formula C12H12ClNO3 B1475946 1-(2-(2-Chlorophenyl)-2-oxoethyl)azetidine-3-carboxylic acid CAS No. 2098098-46-3](/img/structure/B1475946.png)
1-(2-(2-Chlorophenyl)-2-oxoethyl)azetidine-3-carboxylic acid
Overview
Description
1-(2-(2-Chlorophenyl)-2-oxoethyl)azetidine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H12ClNO3 and its molecular weight is 253.68 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Agricultural and Food Chain Implications
Azetidine-2-carboxylic acid (Aze), a related compound, is present in sugar beets and has been studied for its potential toxic effects and congenital malformations when misincorporated into proteins in place of proline. This research has implications for the safety of sugar beet agriculture and its products in the human food chain (Rubenstein et al., 2009).
2. Biological Effects on Plant Growth
Studies on azetidine 2-carboxylic acid (AZ) have shown it can significantly inhibit the release of ions to the xylem of barley roots and intact plants. This research helps understand the relationship between protein synthesis and ion transport in plants (Pitman et al., 1977).
3. Investigation into Protein Conformation
Azetidine‐2‐carboxylic acid has been used in the study of protein metabolism and conformation. Research involving its synthesis and incorporation into organisms like Arabidopsis thaliana and Escherichia coli has been pivotal in understanding proline metabolism (Verbruggen et al., 1992).
4. Synthesis for Biological and Foldameric Applications
Functionalized aziridine-2- and azetidine-3-carboxylic acid derivatives have been synthesized for potential biological and foldameric applications. This research provides a foundation for developing new small-membered azaheterocyclic α- and β-amino acid derivatives (Žukauskaitė et al., 2011).
5. Development of Amino Acid-Azetidine Chimeras
Synthesis of azetidine-2-carboxylic acid analogs has facilitated the development of amino acid-azetidine chimeras, which are useful in studying the influence of conformation on peptide activity. This research contributes to a deeper understanding of peptide-based biological processes (Sajjadi & Lubell, 2008).
Properties
IUPAC Name |
1-[2-(2-chlorophenyl)-2-oxoethyl]azetidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClNO3/c13-10-4-2-1-3-9(10)11(15)7-14-5-8(6-14)12(16)17/h1-4,8H,5-7H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRJUDEIHRWHHOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1CC(=O)C2=CC=CC=C2Cl)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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